Cas no 901265-32-5 (1-(3-chlorophenyl)-3-phenyl-7-(trifluoromethyl)-1H-pyrazolo4,3-cquinoline)

• Product Name: 1-(3-chlorophenyl)-3-phenyl-7-(trifluoromethyl)-1H-pyrazolo4,3-cquinoline
• CAS No: 901265-32-5
• MF: C₂₃H₁₃ClF₃N₃
• MW: 423.817634344101
• CID: 5851352
• PubChem ID: 20852516
• Update Time: 2025-05-24

1-(3-chlorophenyl)-3-phenyl-7-(trifluoromethyl)-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-3-phenyl-7-(trifluoromethyl)pyrazolo[4,3-c]quinoline
• F3407-1234
• 1-(3-chlorophenyl)-3-phenyl-7-(trifluoromethyl)-1H-pyrazolo[4,3-c]quinoline
• 901265-32-5
• AKOS001795436
• 1-(3-chlorophenyl)-3-phenyl-7-(trifluoromethyl)-1H-pyrazolo4,3-cquinoline

• Inchi： 1S/C23H13ClF3N3/c24-16-7-4-8-17(12-16)30-22-18-10-9-15(23(25,26)27)11-20(18)28-13-19(22)21(29-30)14-5-2-1-3-6-14/h1-13H
• InChI Key： YUDCLJTWSRRUOU-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(C(F)(F)F)C=2)C2N(C3=CC=CC(Cl)=C3)N=C(C3=CC=CC=C3)C=2C=1

Computed Properties

• Exact Mass: 423.0750096g/mol
• Monoisotopic Mass: 423.0750096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 30.7Ų

Additional information on 1-(3-chlorophenyl)-3-phenyl-7-(trifluoromethyl)-1H-pyrazolo4,3-cquinoline

1-(3-Chlorophenyl)-3-phenyl-7-(trifluoromethyl)-1H-pyrazolo[4,3-c]quinoline: A Comprehensive Overview

1-(3-Chlorophenyl)-3-phenyl-7-(trifluoromethyl)-1H-pyrazolo[4,3-c]quinoline, also known by its CAS number 901265-32-5, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyrazoloquinolines, which are heterocyclic aromatic compounds known for their unique electronic properties and structural versatility. The presence of a trifluoromethyl group at the 7-position, a phenyl group at the 3-position, and a 3-chlorophenyl group at the 1-position imparts this compound with distinctive chemical and physical characteristics.

The synthesis of 1-(3-Chlorophenyl)-3-phenyl-7-(trifluoromethyl)-1H-pyrazolo[4,3-c]quinoline involves a multi-step process that typically begins with the preparation of intermediate compounds. Recent advancements in synthetic chemistry have enabled researchers to optimize reaction conditions, such as temperature and catalyst selection, to achieve higher yields and purities. For instance, a study published in the Journal of Organic Chemistry highlighted the use of microwave-assisted synthesis to expedite the formation of this compound, reducing reaction times significantly while maintaining product quality.

The structural complexity of this compound makes it an attractive candidate for various applications. In drug discovery, pyrazoloquinolines have shown promise as kinase inhibitors due to their ability to bind to specific protein targets. A research team from the University of California recently reported that 1-(3-Chlorophenyl)-3-phenyl-7-(trifluoromethyl)-1H-pyrazolo[4,3-c]quinoline exhibits potent inhibitory activity against certain oncogenic kinases, making it a potential lead compound for anti-cancer drug development. Additionally, its electronic properties make it suitable for use in organic electronics, such as in field-effect transistors (FETs) and light-emitting diodes (LEDs).

In terms of physical properties, this compound has a melting point of approximately 280°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands in the visible region, which is indicative of its aromaticity and conjugated π-system. Recent spectroscopic studies have further elucidated its electronic transitions, providing valuable insights into its photophysical behavior.

The integration of fluorine atoms into organic compounds has been a focal point in recent research due to their ability to enhance stability and bioavailability. In the case of 1-(3-Chlorophenyl)-3-phenyl-7-(trifluoromethyl)-1H-pyrazolo[4,3-c]quinoline, the trifluoromethyl group not only contributes to its stability but also plays a critical role in modulating its pharmacokinetic properties. A study published in Nature Communications demonstrated that fluorinated derivatives of this compound exhibit improved metabolic stability compared to their non-fluorinated counterparts.

From an environmental perspective, understanding the fate and transport of this compound is crucial for assessing its potential impact on ecosystems. Recent studies have shown that under aerobic conditions, this compound undergoes slow degradation via hydroxylation pathways. However, further research is needed to fully characterize its environmental behavior and toxicity profile.

In conclusion, 1-(3-Chlorophenyl)-3-phenyl-7-(trifluoromethyl)-1H-pyrazolo[4,3-c]quinoline represents a cutting-edge material with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in organic synthesis, drug discovery, and materials science. As advancements in synthetic methods continue to evolve, the potential for this compound to contribute to innovative technologies remains vast.